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Compound of Interest

Compound Name: Orismilast

Cat. No.: B608521 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

Orismilast is critical not only for laboratory safety but also for environmental protection. This

document provides a comprehensive, step-by-step guide for the safe handling and disposal of

Orismilast, ensuring compliance with safety regulations and minimizing environmental impact.

Orismilast is an investigational inhibitor of phosphodiesterase 4 (PDE4) with high potency.[1]

[2] It is classified as hazardous, being harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[3] Adherence to the following procedures is mandatory to ensure the safety

of laboratory personnel and the surrounding environment.

Hazard Identification and Safety Precautions
Before handling Orismilast, it is essential to be aware of its associated hazards. The following

table summarizes the key safety information derived from the Safety Data Sheet (SDS).

Hazard Classification Precautionary Statements

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed.[3]

Acute aquatic toxicity (Category 1) H400: Very toxic to aquatic life.[3]

Chronic aquatic toxicity (Category 1)
H410: Very toxic to aquatic life with long lasting

effects.[3]
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Personal Protective Equipment (PPE): When handling Orismilast, full personal protective

equipment should be worn, including safety glasses, gloves, and a lab coat.[3] Work should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of dust or aerosols.[3]

Step-by-Step Disposal Procedure
The primary directive for the disposal of Orismilast is to "Dispose of contents/ container to an

approved waste disposal plant."[3] The following steps provide a detailed operational plan to

comply with this requirement.

1. Waste Segregation and Collection:

Solid Waste: Collect un-dispensed Orismilast powder, contaminated personal protective

equipment (e.g., gloves, weighing paper), and any material used for spill cleanup in a

designated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Orismilast should be collected in a separate, sealed, and

clearly labeled hazardous liquid waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) office.

Empty Containers: Empty Orismilast containers should be triple-rinsed with a suitable

solvent. The rinsate must be collected as hazardous liquid waste. After rinsing, deface the

label to prevent misuse and dispose of the container in accordance with institutional

guidelines for chemically contaminated glass or plastic.[4]

2. Labeling of Waste Containers: All waste containers must be clearly labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: "Orismilast"

The primary hazards (e.g., "Toxic," "Environmental Hazard")

The accumulation start date
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3. Storage of Hazardous Waste: Store the sealed and labeled hazardous waste containers in a

designated, secure, and well-ventilated secondary containment area away from incompatible

materials such as strong acids/alkalis and strong oxidizing/reducing agents.[3] Follow your

institution's guidelines for the maximum allowable accumulation time.

4. Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste.[5] EHS

professionals are trained to handle and transport hazardous materials to an approved waste

disposal facility for incineration.[5]

5. Spill Management: In the event of a spill, evacuate personnel from the immediate area and

ensure adequate ventilation.[3] Absorb liquid spills with an inert, non-combustible absorbent

material such as diatomite or universal binders.[3] For solid spills, carefully sweep or vacuum

the material, avoiding dust generation.[3] Decontaminate the spill area and any affected

equipment by scrubbing with alcohol.[3] All materials used for cleanup must be disposed of as

hazardous waste.

Experimental Protocols
While this document focuses on disposal, the safe handling of Orismilast during

experimentation is paramount. Always consult the Safety Data Sheet before use.[3] For

dissolution, DMSO is a suitable solvent.[6] Stock solutions should be stored at -20°C for up to

one month or -80°C for up to six months to avoid degradation.[6]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Orismilast.
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Caption: Logical workflow for the proper disposal of Orismilast.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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